Cas no 1806008-21-8 (2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid)

• Product Name: 2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid
• CAS No: 1806008-21-8
• MF: C₇H₄ClF₂NO₃
• MW: 223.561367988586
• CID: 4866523
• Update Time: 2025-06-30

2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid

• Inchi： 1S/C7H4ClF2NO3/c8-5-4(6(9)10)2(7(13)14)1-3(12)11-5/h1,6H,(H,11,12)(H,13,14)
• InChI Key： SCTNIXQCSQFSRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=O)O)=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 0.5
• Topological Polar Surface Area: 66.4

Additional information on 2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid

Introduction to 2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid (CAS No. 1806008-21-8)

2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid, identified by its CAS number 1806008-21-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro substituent, a difluoromethyl group, and a hydroxyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid structure exhibits a balance of electrophilic and nucleophilic centers, which allows it to participate in various chemical reactions such as nucleophilic substitution, condensation, and coupling reactions. These reactivity patterns are highly advantageous in synthetic chemistry, enabling the facile construction of more complex molecular architectures. In recent years, the pharmaceutical industry has increasingly focused on the development of novel heterocyclic compounds due to their ability to modulate biological pathways effectively.

One of the most compelling aspects of 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid is its potential as a building block for the synthesis of biologically active molecules. The chloro substituent at the 2-position can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. Similarly, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates. The hydroxyl group at the 6-position provides an additional site for chemical modification, enabling further derivatization to explore different pharmacological profiles.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as solubility, bioavailability, and target engagement. The difluoromethyl moiety in particular has been extensively studied for its role in enhancing the binding affinity of small molecule inhibitors to biological targets. For instance, fluorinated analogs have shown improved potency and selectivity in kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The incorporation of 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid into drug candidates could potentially lead to novel therapeutics with enhanced efficacy and reduced side effects.

The hydroxypyridine core is another key feature that contributes to the biological relevance of this compound. Pyridine derivatives have long been recognized for their therapeutic applications, with examples including antiviral agents, antibacterial drugs, and anticancer medications. The presence of a hydroxyl group on the pyridine ring increases its solubility and reactivity, making it an attractive scaffold for further chemical manipulation. Researchers have leveraged these properties to develop novel compounds with improved pharmacological profiles.

In addition to its synthetic utility, 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid has shown promise in preclinical studies as a precursor for drug candidates targeting specific diseases. For example, derivatives of this compound have been investigated for their potential antitumor activity by modulating key signaling pathways involved in cancer cell proliferation and survival. The combination of structural features such as the chloro group, difluoromethyl group, and hydroxyl group makes this molecule a versatile platform for exploring new therapeutic strategies.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with improved therapeutic outcomes. The 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid scaffold offers a compelling opportunity for such endeavors due to its unique structural attributes and demonstrated biological activity. As synthetic methodologies advance, the accessibility of this compound will likely increase, further facilitating its use in drug discovery programs.

One notable trend in modern drug development is the emphasis on structure-based design principles. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify promising scaffolds like 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid that exhibit favorable interactions with biological targets. The combination of experimental synthesis with computational modeling has accelerated the discovery process significantly over recent years.

The versatility of 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid extends beyond pharmaceutical applications; it also holds potential in agrochemical research where pyridine derivatives are commonly used as intermediates in pesticide formulations. The unique combination of functional groups present in this molecule allows for diverse derivatization strategies that could lead to novel agrochemicals with enhanced efficacy and environmental compatibility.

In conclusion,2-Chloro-3-(difluoromethyl)-6-hydroxypyridine-4-carboxylic acid (CAS No. 1806008-21-8) represents a significant advancement in heterocyclic chemistry with broad applications across multiple industries including pharmaceuticals and agrochemicals. Its structural features make it an ideal candidate for further exploration as a building block for drug discovery programs aimed at developing next-generation therapeutics.